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Compound of Interest

Compound Name: Sigma-LIGAND-1 hydrochloride

Cat. No.: B163890

For Research Use Only. Not for use in diagnostic procedures.

Abstract: This document provides detailed protocols for the preparation of solutions containing
PRE-084 hydrochloride, a high-affinity, selective sigma-1 (01) receptor agonist.[1][2] It is
intended for researchers, scientists, and drug development professionals. Included are the
physicochemical properties, solution preparation methods for in vitro and in vivo models, and
relevant biological context including a diagram of the sigma-1 receptor signaling pathway.

Introduction to PRE-084 Hydrochloride

PRE-084 hydrochloride is a potent and selective agonist for the sigma-1 (ol) receptor, a
unique ligand-operated chaperone protein located primarily at the endoplasmic reticulum (ER).
[3][4][5] It displays high affinity for the o1 receptor (Ki = 2.2 nM) and significantly lower affinity
for the 02 receptor (Ki = 13,091 nM).[1][2] This selectivity makes it a valuable tool for
investigating the therapeutic potential of ol receptor modulation in various conditions, including
neurodegenerative diseases, depression, and cardiovascular diseases.[4][6][7] In experimental
models, PRE-084 has demonstrated neuroprotective, antiamnesic, and antidepressant-like
effects.[1][7][8]

Physicochemical and Solubility Data

Accurate solution preparation begins with understanding the compound's properties. The data
below has been compiled from various suppliers and literature.
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Property Value Source(s)
2-(4-Morpholinethyl) 1-

Chemical Name phenylcyclohexanecarboxylate  [2]
hydrochloride

CAS Number 75136-54-8 [1][9]

Molecular Formula C19H27NO3 « HCI [1]

Molecular Weight 353.89 g/mol 9]

Appearance White to off-white solid [9]

Purity >98% [1]

Solubility in Water Up to 25 mM (~8.85 mg/mL)

Solubility in DMSO Up to 75 mM (~26.54 mg/mL) [2]

Powder Storage -20°C for up to 3 years [9][10]

Solution Storage 80°C forup to 1 year (in [O1[11]

solvent)

Solution Preparation Protocols

Proper dissolution and storage are critical for experimental reproducibility. It is recommended to

prepare fresh working solutions from a frozen stock for each experiment. Avoid repeated

freeze-thaw cycles.[8]

General Safety Precautions

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and gloves.

e Handle the powdered compound in a chemical fume hood or ventilated enclosure to avoid

inhalation.

» Refer to the Safety Data Sheet (SDS) for complete handling and emergency procedures.[12]
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Preparation of Stock Solutions

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions due to its high solubilizing capacity for PRE-084 hydrochloride.[9]

Table 2: Stock Solution Preparation Guide (using DMSO)

Desired Stock Mass of PRE-084 HCI to
. ] Volume of DMSO to Add
Concentration Weigh
10 mM 3.54 mg 1mL
20 mM 7.08 mg 1mL

|50 mM | 17.70 mg | 1 mL |

Protocol for 10 mM Stock Solution:

Weighing: Accurately weigh 3.54 mg of PRE-084 hydrochloride powder and place it in a
sterile microcentrifuge tube.

o Dissolution: Add 1 mL of anhydrous, sterile-filtered DMSO to the tube.[13][14]

e Mixing: Vortex the solution thoroughly for 1-2 minutes to ensure complete dissolution. Gentle
warming or sonication can be used to aid dissolution if necessary.[9][10]

o Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile
cryovials. Store aliquots at -80°C.[9]

Preparation of Working Solutions for In Vitro
Experiments

Working solutions are prepared by diluting the DMSO stock solution into an aqueous buffer or
cell culture medium. The final concentration of DMSO should be kept low (typically <0.5%) to
avoid solvent-induced artifacts.

Example: Preparing a 10 uM working solution in cell culture medium:
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e Thaw Stock: Thaw a single aliquot of 10 mM PRE-084 HCI stock solution at room
temperature.

« Dilution Calculation: To prepare 1 mL of 10 uM working solution, you will need 1 pL of the 10
mM stock solution (a 1:1000 dilution).

e Preparation: In a sterile tube, add 999 pL of pre-warmed cell culture medium.

e Mixing: Add 1 pL of the 10 mM stock solution to the medium. Mix thoroughly by gentle
pipetting or brief vortexing.

o Application: Use the freshly prepared working solution immediately for your cell-based assay.
[9] In vitro studies have shown that PRE-084 is neuroprotective at concentrations around 10
HM.[8][10]

Experimental Workflow and Biological Context
Solution Preparation Workflow

The following diagram illustrates the standard workflow for preparing PRE-084 hydrochloride
solutions for experimental use.
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Caption: Workflow for preparing PRE-084 HCI solutions.

Sigma-1 Receptor Signaling Pathway

PRE-084 exerts its effects by binding to and activating the sigma-1 receptor (01R). The olR is
an intracellular chaperone protein that resides at the mitochondria-associated ER membrane
(MAM).[4][5] Upon activation by an agonist like PRE-084, it can dissociate and interact with

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.targetmol.com/compound/pre-084%20hydrochloride
https://www.medchemexpress.com/PRE-084-hydrochloride.html
http://www.invivochem.com/pre-084-hydrochloride.html
https://www.benchchem.com/product/b163890?utm_src=pdf-body-img
https://labs.penchant.bio/library/sigma-1
https://en.wikipedia.org/wiki/Sigma-1_receptor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

various client proteins, modulating key cellular processes like calcium signaling, ion channel
function, and cellular stress responses.[3][5][15]
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Caption: Simplified Sigma-1 receptor signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. PRE-084 hydrochloride | 01 Receptors | Tocris Bioscience [tocris.com]

3. mdpi.com [mdpi.com]

4. labs.penchant.bio [labs.penchant.bio]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.mdpi.com/1422-0067/24/3/1997
https://en.wikipedia.org/wiki/Sigma-1_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC6736580/
https://www.benchchem.com/product/b163890?utm_src=pdf-body-img
https://www.benchchem.com/product/b163890?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/9001329/pre-084-hydrochloride
https://www.tocris.com/products/pre-084-hydrochloride_0589
https://www.mdpi.com/1422-0067/24/3/1997
https://labs.penchant.bio/library/sigma-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

5. Sigma-1 receptor - Wikipedia [en.wikipedia.org]

6. Sigma-1 Receptor Signaling: In Search of New Therapeutic Alternatives for
Cardiovascular and Renal Diseases - PubMed [pubmed.ncbi.nim.nih.gov]

7. PRE-084 - Wikipedia [en.wikipedia.org]
8. medchemexpress.com [medchemexpress.com]
9. PRE-084 hydrochloride | Sigma receptor | TargetMol [targetmol.com]

10. PRE-084 hydrochloride | al-adrenoceptor antagonist | CAS# 75136-54-8 | InvivoChem
[invivochem.com]

11. selleckchem.com [selleckchem.com]

12. abmole.com [abmole.com]

13. ptacts.uspto.gov [ptacts.uspto.gov]

14. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nim.nih.gov]

15. Neuronal Sigma-1 Receptors: Signaling Functions and Protective Roles in
Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PRE-
084 Hydrochloride Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163890#preparing-sigma-ligand-1-hydrochloride-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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